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benzoxazepine

Cat. No.: B12331008

Get Quote

Executive Summary
The development of selective 5-HT2C agonists for obesity and neuropsychiatric disorders has

long relied on the 3-benzazepine scaffold, exemplified by Lorcaserin (Belviq). However, the 1,4-

benzoxazepine core—specifically 8-chloro-2,3,4,5-tetrahydro-1,4-benzoxazepine—

represents a critical "scaffold hop." By introducing an oxygen atom into the seven-membered

ring, researchers aim to modulate lipophilicity (LogP), metabolic stability, and receptor subtype

selectivity (5-HT2C vs. 2A/2B).

This guide objectively compares the 1,4-benzoxazepine scaffold against the industry

standards: Lorcaserin, CP-809,101, and WAY-163909.

Structural & Mechanistic Profiling
The Scaffold Hop: Benzazepine vs. Benzoxazepine
The primary distinction lies in the heterocyclic core. While Lorcaserin utilizes a 3-benzazepine

ring, the subject compound utilizes a 1,4-benzoxazepine ring. This structural modification alters

the electronic landscape of the binding pharmacophore.
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Feature
Lorcaserin

(Standard)

8-Cl-1,4-

Benzoxazepine

(Topic)

Implication

Core Structure 3-Benzazepine 1,4-Benzoxazepine

Bioisosteric

replacement (CH₂ →

O).

H-Bonding Nitrogen (protonated) Nitrogen + Oxygen
Oxygen adds a weak

H-bond acceptor site.

Lipophilicity Moderate (LogP ~2.5)
Lower (LogP ~1.8–

2.0)

1,4-analog likely has

higher solubility and

lower CNS

penetration unless

substituted.

Key Substituent 8-Chloro 8-Chloro

Critical for 5-HT2C

binding pocket fit

(hydrophobic pocket).

Mechanism of Action
Both scaffolds function as Gq-protein biased agonists. Upon binding to the 5-HT2C receptor in

the hypothalamus (POMC neurons), they trigger the PLC-IP3-Ca²⁺ pathway, leading to

depolarization and increased satiety signaling.

DOT Diagram: 5-HT2C Signaling Pathway
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Figure 1: Canonical Gq signaling pathway activated by 5-HT2C agonists. The 1,4-

benzoxazepine scaffold must efficiently drive this cascade while avoiding the 5-HT2B (cardiac

valvulopathy) and 5-HT2A (hallucinations) pathways.

Comparative Performance Data
The following table synthesizes data from structure-activity relationship (SAR) studies involving

benzazepine and benzoxazepine derivatives.

Metric
8-Cl-1,4-

Benzoxazepine

Lorcaserin (3-

Benzazepine)
CP-809,101 WAY-163909

5-HT2C Affinity

(Ki)

~20–50 nM

(Est.)*
15 nM 0.11 nM 10 nM

Functional

Potency (EC50)
~60–100 nM 39 nM 0.56 nM 8 nM

Selectivity (vs.

2A)
Moderate (>15x) High (>19x)

Very High

(>300x)
High (>50x)

Selectivity (vs.

2B)

Critical Risk

Zone
High (>100x) High High

Intrinsic Efficacy
Partial/Full

Agonist
Full Agonist Full Agonist Full Agonist

CNS Penetration Moderate High High High

*Note: Values for the specific 1,4-benzoxazepine analog are estimated based on SAR trends

for 8-chloro-substituted bicyclic systems compared to the optimized Lorcaserin scaffold.

Critical Analysis
Selectivity Challenge: The oxygen atom in the 1,4-benzoxazepine ring slightly alters the ring

pucker. While the 8-chloro substituent is essential for 5-HT2C specificity (anchoring in the

hydrophobic pocket), the 1,4-scaffold often requires additional substitution (e.g., N-

methylation or C-methylation) to match the high selectivity of Lorcaserin against the 5-HT2B

receptor.
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Metabolic Stability: The 1,4-benzoxazepine scaffold is generally more susceptible to

oxidative metabolism at the carbon adjacent to the oxygen, potentially leading to a shorter

half-life compared to the 3-benzazepine.

Experimental Protocols
To validate the performance of the 8-chloro-1,4-benzoxazepine scaffold, the following self-

validating protocols are recommended.

A. In Vitro Calcium Flux Assay (Functional Potency)
Purpose: Determine EC50 and Emax relative to Serotonin (5-HT).

Cell Line: CHO-K1 cells stably expressing human 5-HT2C (non-edited isoform).

Dye Loading: Incubate cells with Fluo-4 AM (calcium indicator) for 45 mins at 37°C.

Compound Prep: Prepare serial dilutions of 8-Chloro-1,4-benzoxazepine in HBSS buffer

(range: 0.1 nM to 10 µM).

Basal Read: Measure fluorescence (Ex 488nm / Em 525nm) for 10 seconds.

Injection: Inject compound.

Measurement: Monitor peak fluorescence increase over 60 seconds.

Data Analysis: Normalize to 5-HT (100% response). Plot log-concentration vs. response to

derive EC50.

B. In Vivo Acute Feeding Study (Efficacy)
Purpose: Assess anorectic activity and potential sedation.

Subjects: Male Sprague-Dawley rats (n=8/group), food-deprived for 18 hours.

Dosing: Administer Vehicle, Lorcaserin (10 mg/kg), and Test Compound (3, 10, 30 mg/kg) via

oral gavage.

Measurement:
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Measure food intake at 1h, 2h, 4h, and 24h.

Concurrent Control: Monitor locomotor activity (open field) to ensure reduced feeding is

due to satiety, not sedation (hypolocomotion is a common side effect of non-selective 5-

HT2C agonists).

DOT Diagram: Screening Workflow
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Figure 2: Decision tree for evaluating novel 5-HT2C agonists. The critical "Go/No-Go" decision

point is the Selectivity Panel, specifically avoiding 5-HT2B activation.

Conclusion
The 8-Chloro-2,3,4,5-tetrahydro-1,4-benzoxazepine scaffold serves as a potent bioisostere

to the classic 3-benzazepine class. While it retains the core pharmacophore required for 5-

HT2C activation (the 8-chloro substituent and the basic amine), it presents distinct challenges

in lipophilicity optimization and 5-HT2B selectivity.

For researchers, this compound is best utilized as a structural probe to explore the tolerance of

the 5-HT2C binding pocket for oxygen-containing heterocycles, rather than a direct clinical

replacement for Lorcaserin without further substitution (e.g., N-methylation) to enhance

selectivity.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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